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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for handling the chemical
compound NSC 245214, identified as 2-(3,5-dinitro-2-thienyl)-cyclohexanone (CAS No. 31554-
45-7). As a specific Safety Data Sheet (SDS) for NSC 245214 is not readily available, the
following recommendations are based on the safety profiles of structurally related
dinitrothiophene and dinitroaromatic compounds. It is imperative to handle this compound with
caution in a controlled laboratory setting.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper personal protective equipment and engineering controls are essential to minimize
exposure when handling NSC 245214. The following table summarizes the recommended
safety measures.
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Control Type Recommendation

Engineering Controls

o Work in a well-ventilated area, preferably within
Ventilation )
a chemical fume hood.

Personal Protective Equipment (PPE)

Eye Protection Chemical safety goggles or a face shield.

) Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Laboratory coat, long pants, and closed-toe
Skin and Body Protection shoes. Consider a chemical-resistant apron for

larger quantities.

For operations that may generate dust or
Respiratory Protection aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical to maintain the integrity of the
compound and the safety of laboratory personnel.

Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents.

Handling:

» Work Area: Designate a specific area for handling NSC 245214.

e Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly
after handling.
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o Spills: In case of a spill, wear appropriate PPE, contain the spill using an inert absorbent
material, and collect it in a sealed container for disposal.

Disposal Plan

All waste materials contaminated with NSC 245214 must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

+ Waste Containers: Use designated, properly labeled, and sealed containers for chemical
waste.

o Disposal Route: Do not dispose of down the drain or in regular trash. Contact your
institution's environmental health and safety (EHS) department for specific disposal
procedures for dinitroaromatic compounds.

Experimental Workflow

The following diagram illustrates a standard workflow for handling chemical compounds like
NSC 245214 in a laboratory setting.
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Receiving & Storage
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Standard Laboratory Workflow for Chemical Handling.
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Potential Signaling Pathways

While the specific mechanism of action and signaling pathways for NSC 245214 have not been
elucidated in publicly available literature, nitro-containing compounds are known to have
diverse biological activities. The following diagram represents a hypothetical signaling pathway
that could be investigated based on the activities of other nitroaromatic compounds.
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Hypothetical Signaling Pathway for NSC 245214.

Disclaimer: The information provided in this document is intended for guidance purposes only
and is based on the chemical properties of related compounds. It is not a substitute for a formal
risk assessment. Researchers should always consult with their institution's environmental
health and safety (EHS) department and refer to relevant safety literature before handling any
new chemical compound.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NSC 245214]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164218#personal-protective-equipment-for-handling-
nsc-245214]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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